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Compound of Interest

Compound Name: (Chloromethyl)cyclopentane

Cat. No.: B1281465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and estimated physical

properties of (Chloromethyl)cyclopentane, with a specific focus on its boiling point and

solubility. This document also outlines detailed experimental protocols for the determination of

these properties and includes a visual representation of a relevant experimental workflow.

Introduction
(Chloromethyl)cyclopentane is an organochloride compound with the molecular formula

C₆H₁₁Cl.[1][2] Its structure, featuring a chloromethyl group attached to a cyclopentane ring,

makes it a valuable intermediate in various chemical syntheses, including the preparation of

pharmaceuticals and agrochemicals.[2] A thorough understanding of its physical properties is

crucial for its application in research and development, particularly in process design, safety

assessments, and formulation development.

Physical and Chemical Properties
A summary of the key physical and chemical properties of (Chloromethyl)cyclopentane is

presented in the table below. It is important to note that while some properties are well-

documented, others are estimated based on structurally similar compounds.
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Property Value Source

Molecular Formula C₆H₁₁Cl [1][2]

Molecular Weight 118.60 g/mol [1][2]

IUPAC Name (Chloromethyl)cyclopentane [1][2]

CAS Number 13988-39-1 [1][2]

Boiling Point Estimated ~140-150 °C
Inferred from related

compounds

Solubility in Water Insoluble [3] (by analogy)

Solubility in Organic Solvents

Soluble in ethanol, diethyl

ether, and other common

organic solvents

[3] (by analogy)

Boiling Point Analysis:

A precise experimental value for the boiling point of (Chloromethyl)cyclopentane is not

readily available in the cited literature. However, an estimation can be made by comparing it to

similar compounds. For instance, (chloromethyl)cyclopropane has a boiling point of 87-89 °C.

Given that boiling points of alkyl halides generally increase with molecular weight, and

(Chloromethyl)cyclopentane has a higher molecular weight than its cyclopropane analog, a

significantly higher boiling point is expected. For comparison, chlorocyclopentane has a boiling

point of 114-115 °C. The addition of a methylene group in (Chloromethyl)cyclopentane would

further increase the boiling point. Therefore, a reasonable estimate for the boiling point of

(Chloromethyl)cyclopentane is in the range of 140-150 °C.

Solubility Profile:

The solubility of (Chloromethyl)cyclopentane is dictated by its molecular structure, which

combines a nonpolar cyclopentane ring with a polar chloromethyl group.[4] This dual nature

results in poor solubility in polar solvents like water. By analogy with similar compounds, such

as ([1-(Chloromethyl)cyclobutyl]methyl)cyclopentane, it is expected to be generally insoluble in

water but soluble in common organic solvents like ethanol and diethyl ether.[3]
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Experimental Protocols
The following sections detail standardized experimental procedures for the determination of

boiling point and solubility.

3.1. Determination of Boiling Point (Micro-reflux Method)

This method is suitable for determining the boiling point of a small quantity of a liquid sample.

Apparatus:

Thiele tube or oil bath

Thermometer (calibrated)

Small test tube or fusion tube

Capillary tube (sealed at one end)

Heating source (Bunsen burner or heating mantle)

Stand and clamps

Procedure:

Fill the Thiele tube with a high-boiling point liquid (e.g., mineral oil or silicone oil) to a level

above the side arm.

Add a few drops of (Chloromethyl)cyclopentane into the small test tube.

Place the capillary tube, with its sealed end pointing upwards, into the test tube containing

the sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Immerse the assembly in the Thiele tube, making sure the heat-transfer liquid is above the

level of the sample.
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Gently heat the side arm of the Thiele tube.[5]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.[6]

Continue heating until a rapid and continuous stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid

begins to enter the capillary tube.[5][6] Record this temperature.

3.2. Determination of Solubility

This protocol outlines a qualitative method for assessing the solubility of

(Chloromethyl)cyclopentane in various solvents.

Apparatus:

Small test tubes with stoppers

Graduated pipettes or droppers

Vortex mixer or shaker

Solvents to be Tested:

Water (polar, protic)

Ethanol (polar, protic)

Diethyl ether (nonpolar)

Hexane (nonpolar)

5% aqueous Sodium Hydroxide (NaOH)

5% aqueous Hydrochloric Acid (HCl)
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Procedure:

Label a series of clean, dry test tubes for each solvent.

Add approximately 0.1 mL of (Chloromethyl)cyclopentane to each test tube.

Add 1 mL of the respective solvent to each test tube in small portions.[7]

After each addition, stopper the test tube and shake it vigorously for 10-20 seconds.[8]

Observe the mixture to determine if the compound has dissolved completely (miscible,

forming a single phase) or if it remains as a separate layer or as undissolved droplets

(immiscible/insoluble).[8]

For the tests with aqueous NaOH and HCl, observe for any reaction (e.g., heat generation,

color change) in addition to solubility.

Record the observations for each solvent as "soluble," "partially soluble," or "insoluble."

Workflow for Solubility Determination
The following diagram illustrates the logical workflow for the experimental determination of the

solubility of (Chloromethyl)cyclopentane.
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Start: Obtain (Chloromethyl)cyclopentane Sample

Prepare and Label Test Tubes for Each Solvent

Add 0.1 mL of Sample to Each Tube

Add 1 mL Water

Test 1

Add 1 mL Ethanol

Test 2

Add 1 mL Diethyl Ether

Test 3

Add 1 mL Hexane

Test 4

Shake Vigorously and Observe

Soluble?

Record Solubility Results

End of Experiment

Yes/No
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Caption: Workflow for the qualitative determination of solubility.

Safety and Handling
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(Chloromethyl)cyclopentane is classified as a flammable liquid and vapor.[1] It is also

reported to cause skin and serious eye irritation, and may cause respiratory irritation.[1]

Therefore, appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat, should be worn when handling this compound. All experimental procedures

should be conducted in a well-ventilated fume hood.

Conclusion
This technical guide provides essential information on the physical properties of

(Chloromethyl)cyclopentane, with a focus on its boiling point and solubility. While some data

is based on estimations from related compounds, the provided experimental protocols offer a

clear path for the empirical determination of these crucial parameters. The information and

procedures outlined herein are intended to support researchers, scientists, and drug

development professionals in the safe and effective use of (Chloromethyl)cyclopentane in

their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide on the Physical Properties
of (Chloromethyl)cyclopentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281465#physical-properties-like-boiling-point-and-
solubility-of-chloromethyl-cyclopentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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